Cas no 571156-08-6 (3-Ethoxy-4-(2-phenoxyethoxy)benzoic Acid)
3-Ethoxy-4-(2-phenoxyethoxy)benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Ethoxy-4-(2-phenoxy-ethoxy)-benzoic acid
- 3-Ethoxy-4-(2-phenoxyethoxy)benzoic Acid
-
- Inchi: 1S/C17H18O5/c1-2-20-16-12-13(17(18)19)8-9-15(16)22-11-10-21-14-6-4-3-5-7-14/h3-9,12H,2,10-11H2,1H3,(H,18,19)
- InChI Key: WODYIEDJGMSCBV-UHFFFAOYSA-N
- SMILES: O(CCOC1C=CC=CC=1)C1C=CC(C(=O)O)=CC=1OCC
3-Ethoxy-4-(2-phenoxyethoxy)benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E677925-50mg |
3-Ethoxy-4-(2-phenoxyethoxy)benzoic Acid |
571156-08-6 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E677925-100mg |
3-Ethoxy-4-(2-phenoxyethoxy)benzoic Acid |
571156-08-6 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | E677925-500mg |
3-Ethoxy-4-(2-phenoxyethoxy)benzoic Acid |
571156-08-6 | 500mg |
$ 320.00 | 2022-06-05 | ||
| Biosynth | WXA15608-100 mg |
3-Ethoxy-4-(2-phenoxyethoxy)benzoic acid |
571156-08-6 | 100MG |
$122.00 | 2022-12-28 | ||
| Biosynth | WXA15608-250 mg |
3-Ethoxy-4-(2-phenoxyethoxy)benzoic acid |
571156-08-6 | 250MG |
$227.50 | 2022-12-28 | ||
| Biosynth | WXA15608-500 mg |
3-Ethoxy-4-(2-phenoxyethoxy)benzoic acid |
571156-08-6 | 500MG |
$370.00 | 2022-12-28 | ||
| Biosynth | WXA15608-1000 mg |
3-Ethoxy-4-(2-phenoxyethoxy)benzoic acid |
571156-08-6 | 1g |
$580.00 | 2022-12-28 | ||
| Biosynth | WXA15608-5000 mg |
3-Ethoxy-4-(2-phenoxyethoxy)benzoic acid |
571156-08-6 | 5g |
$1,950.00 | 2022-12-28 | ||
| Enamine | EN300-06256-0.05g |
3-ethoxy-4-(2-phenoxyethoxy)benzoic acid |
571156-08-6 | 95.0% | 0.05g |
$37.0 | 2025-02-19 | |
| Enamine | EN300-06256-0.1g |
3-ethoxy-4-(2-phenoxyethoxy)benzoic acid |
571156-08-6 | 95.0% | 0.1g |
$55.0 | 2025-02-19 |
3-Ethoxy-4-(2-phenoxyethoxy)benzoic Acid Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 3-Ethoxy-4-(2-phenoxyethoxy)benzoic Acid
3-Ethoxy-4-(2-Phenoxyethoxy)benzoic Acid (CAS No. 571156-08-6): An Overview and Recent Developments
3-Ethoxy-4-(2-phenoxyethoxy)benzoic acid (CAS No. 571156-08-6) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its ethoxy and phenoxyethoxy substituents on the benzene ring, exhibits a range of biological activities that make it a valuable candidate for various applications.
The molecular formula of 3-Ethoxy-4-(2-phenoxyethoxy)benzoic acid is C18H18O4, and its molecular weight is approximately 302.33 g/mol. The compound's structure consists of a benzene ring with an ethoxy group at the 3-position and a phenoxyethoxy group at the 4-position. This unique arrangement of functional groups imparts specific chemical and physical properties that are crucial for its biological activity.
In recent years, extensive research has been conducted to explore the potential therapeutic applications of 3-Ethoxy-4-(2-phenoxyethoxy)benzoic acid. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are implicated in various inflammatory diseases. This makes it a promising candidate for the development of anti-inflammatory drugs.
Beyond its anti-inflammatory effects, 3-Ethoxy-4-(2-phenoxyethoxy)benzoic acid has also been investigated for its potential anticancer properties. Research has demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways, such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These findings suggest that 3-Ethoxy-4-(2-phenoxyethoxy)benzoic acid could be a valuable lead compound for the development of novel anticancer agents.
The pharmacokinetic properties of 3-Ethoxy-4-(2-phenoxyethoxy)benzoic acid have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its efficacy and safety in therapeutic applications. Additionally, in vitro and in vivo studies have shown that 3-Ethoxy-4-(2-phenoxyethoxy)benzoic acid exhibits low toxicity, further supporting its potential as a safe and effective drug candidate.
In the context of drug delivery systems, 3-Ethoxy-4-(2-phenoxyethoxy)benzoic acid has been explored for its ability to enhance the bioavailability and therapeutic efficacy of other drugs. For instance, it has been used as a carrier molecule in nanotechnology-based drug delivery systems to improve the solubility and stability of poorly soluble drugs. This approach has shown promising results in enhancing the therapeutic outcomes of various treatments.
The synthetic routes for producing 3-Ethoxy-4-(2-phenoxyethoxy)benzoic acid have been well-documented in the literature. One common method involves the esterification of 3-hydroxybenzoic acid with ethanol followed by substitution reactions to introduce the phenoxyethoxy group. These synthetic strategies are scalable and can be adapted for large-scale production, making it feasible to manufacture this compound for commercial and research purposes.
In conclusion, 3-Ethoxy-4-(2-phenoxyethoxy)benzoic acid (CAS No. 571156-08-6) is a multifaceted organic compound with significant potential in various therapeutic applications. Its anti-inflammatory and anticancer properties, coupled with favorable pharmacokinetic profiles and low toxicity, make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing medical treatments.
571156-08-6 (3-Ethoxy-4-(2-phenoxyethoxy)benzoic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)